Cas no 1226437-31-5 (N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide)

• Product Name: N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide
• CAS No: 1226437-31-5
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5394846
• Update Time: 2025-07-23

N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide

• Inchi： 1S/C18H22N2O3S2/c1-20(25(22,23)15-10-6-3-7-11-15)16-12-13-24-17(16)18(21)19-14-8-4-2-5-9-14/h3,6-7,10-14H,2,4-5,8-9H2,1H3,(H,19,21)
• InChI Key： JFGHMKFUIUILNN-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCCC2)=O)SC=CC=1N(C)S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide

Professional Introduction to N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide (CAS No: 1226437-31-5)

N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide, a compound with the CAS number 1226437-31-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a thiophene ring and a sulfonylamine moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The molecular architecture of N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide is meticulously crafted to optimize its pharmacological properties. The cyclohexyl group contributes to the compound's solubility and bioavailability, while the thiophene ring enhances its binding affinity to biological targets. Furthermore, the sulfonylamine group introduces a hydrogen bond donor/acceptor capability, which is crucial for interactions with proteins and enzymes. These features collectively make it an attractive candidate for further investigation in the development of therapeutic agents.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their ability to modulate various cellular processes, including inflammation, apoptosis, and neurotransmitter signaling. The compound N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide leverages these properties by incorporating a thiophene ring into its structure. Preliminary studies have suggested that this compound exhibits promising activity against several disease-related targets, making it a valuable asset in the quest for novel treatments.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. The sulfonylamine moiety has been shown to interact with neurotransmitter receptors and ion channels, which are critical for maintaining neural function. By targeting these receptors, N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide may offer a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. Current research is focused on elucidating the precise mechanisms by which this compound exerts its effects on neural pathways.

The synthesis of N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the overall molecular structure. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for further research and development.

In addition to its potential therapeutic applications, N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide has also shown promise in the field of materials science. Its unique chemical properties make it suitable for use as a building block in the design of advanced materials with specialized functions. For instance, its ability to form stable complexes with metal ions could lead to the development of new catalysts or luminescent materials.

The pharmacokinetic profile of N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide is another area of active investigation. Understanding how the body processes this compound is essential for determining its efficacy and safety profile. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors in drug development. By optimizing these parameters, researchers can enhance the compound's bioavailability and reduce potential side effects.

The future prospects for N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide are vast and exciting. As our understanding of its biological activities grows, so does its potential as a lead compound for new drugs. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize this compound's therapeutic potential. With continued research and development, it is hoped that this innovative molecule will contribute significantly to advancements in medicine.

In conclusion, N-Cyclohexyl-3-[methyl(phenylsulfonyl)amino]-2-thiophenecarboxamide (CAS No: 1226437-31-5) stands out as a remarkable example of how structural innovation can lead to novel therapeutic agents. Its complex molecular framework and diverse functional groups make it a versatile tool for drug discovery. As research progresses, we can expect to see further applications of this compound across various fields, from medicine to materials science. The journey from laboratory discovery to clinical application is long and challenging, but compounds like this one offer hope for transformative breakthroughs in the future.